Cas no 1807225-36-0 (Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807225-36-0
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953879
• Update Time: 2025-06-13

Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)5-2-3-7(11)6(4-15)8(5)18-10(12,13)14/h2-3H,1H3
• InChI Key： VVDZGDQBZGPHNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate

Recent Advances in the Application of Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807225-36-0) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807225-36-0) has emerged as a promising compound in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, characterization, and applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the development of novel therapeutic agents.

The compound's structure, featuring a trifluoromethylthio group, a cyano group, and a chloro substituent, makes it a versatile intermediate in organic synthesis. Recent synthetic methodologies have optimized the production of Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate, achieving higher yields and purity, which are critical for its application in pharmaceutical research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity.

In the context of drug discovery, Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate has been investigated as a key intermediate in the synthesis of biologically active molecules. Its trifluoromethylthio group, in particular, has been shown to enhance the metabolic stability and bioavailability of potential drug candidates. Recent studies have explored its incorporation into scaffolds targeting various disease pathways, including inflammation, cancer, and infectious diseases.

One notable application of this compound is in the development of kinase inhibitors. Researchers have utilized Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate as a building block to synthesize novel inhibitors with improved selectivity and potency. Preliminary in vitro studies have demonstrated promising activity against specific kinase targets, suggesting its potential in oncology therapeutics. Further optimization and in vivo studies are underway to evaluate its efficacy and safety profiles.

Additionally, the compound's role in agrochemical research has been explored. Its structural motifs have been incorporated into new pesticide formulations, showing enhanced activity against a range of agricultural pests. The trifluoromethylthio group, known for its lipophilicity, contributes to the improved penetration and persistence of these agrochemicals, making them more effective in field applications.

In conclusion, Methyl 4-chloro-3-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807225-36-0) represents a valuable compound in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, kinase inhibitor development, and agrochemical innovation underscore its importance. Future research should focus on expanding its utility, optimizing synthetic routes, and exploring its potential in other therapeutic areas. The ongoing studies and advancements in this field hold great promise for the development of novel and effective treatments.